![molecular formula C23H19N3O6 B5199394 4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide](/img/structure/B5199394.png)
4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide
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Overview
Description
4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide, also known as EHPN, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EHPN is a benzoxazole derivative that has been synthesized through a multi-step process, and it possesses unique properties that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide is not fully understood, but studies have suggested that it may inhibit the activity of certain enzymes that are involved in cancer cell growth. This compound has also been shown to induce apoptosis, which is a process that leads to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have suggested that this compound can inhibit the activity of certain enzymes that are involved in cancer cell growth, such as topoisomerase II and protein kinase C. This compound has also been shown to induce apoptosis, which is a process that leads to the death of cancer cells. In addition, this compound has been shown to have anti-inflammatory properties and can inhibit the production of inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide in lab experiments is its ability to inhibit the growth of cancer cells. This makes it a valuable tool for cancer research and drug development. However, one of the limitations of using this compound is its low solubility, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions that could be explored in the research of 4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide. One potential direction is to investigate the use of this compound in combination with other anti-cancer drugs to enhance its effectiveness. Another potential direction is to explore the use of this compound in the treatment of other diseases such as inflammatory bowel disease. Further research is needed to fully understand the potential applications of this compound and its mechanism of action.
Synthesis Methods
The synthesis of 4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide involves several steps that require careful consideration and attention to detail. The first step involves the preparation of 5-methyl-2-aminobenzoxazole, which is then reacted with 4-chloro-3-nitrobenzoic acid to produce 4-chloro-3-nitro-N-[3-(5-methyl-2-oxo-1,3-benzoxazol-2-yl)phenyl]benzamide. This intermediate is then treated with ethyl iodide to yield this compound. The overall yield of this synthesis method is approximately 25%.
Scientific Research Applications
4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide has been the subject of extensive research due to its potential applications in various fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound possesses anti-cancer properties and can inhibit the growth of cancer cells. This compound has also been shown to have anti-inflammatory properties, which makes it a potential candidate for the treatment of inflammatory diseases such as arthritis.
Properties
IUPAC Name |
4-ethoxy-N-[3-hydroxy-4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O6/c1-3-31-21-9-5-14(11-18(21)26(29)30)22(28)24-15-6-7-16(19(27)12-15)23-25-17-10-13(2)4-8-20(17)32-23/h4-12,27H,3H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJMYIZISGPXSCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)C3=NC4=C(O3)C=CC(=C4)C)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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